![molecular formula C20H11NO2 B3262177 6-Nitrobenzo[A]pyrene-D11 CAS No. 352431-12-0](/img/structure/B3262177.png)
6-Nitrobenzo[A]pyrene-D11
Overview
Description
6-Nitrobenzo[a]pyrene-D11 is a chemical compound with the molecular formula C₂₀H₁₁NO₂ and a molecular weight of approximately 297.31 g/mol . It belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is structurally related to benzo[a]pyrene, a well-known environmental carcinogen.
Synthesis Analysis
The synthesis of 6-Nitrobenzo[a]pyrene-D11 involves treating benzo[a]pyrene with aqueous nitric acid in either acetic acid or benzene and acetic acid . The exact synthetic pathway and conditions may vary depending on the specific research context.
Molecular Structure Analysis
The compound’s chemical structure consists of a fused benzene ring system with a nitro group (NO₂) substitution at a specific position. The 2D representation of 6-Nitrobenzo[a]pyrene-D11 is available as a Mol file . The 3D spatial arrangement of atoms determines its reactivity, stability, and interactions with other molecules.
Scientific Research Applications
Crystal Structure and Molecular Interactions
6-Nitrobenzo[a]pyrene, an environmental pollutant, has been studied for its crystal structure. The nitro substituent is positioned at an angle to the aromatic moiety, and the compound forms molecular sheets in the unit cell through stacking and C-H···O interactions. This information is crucial for understanding its environmental interactions and potential hazards (Warner et al., 2003).
Metabolic Activation and Mutagenicity
Research has shown that 6-nitrobenzo[a]pyrene can be metabolized by rat liver microsomes, leading to the formation of various hydroxylated metabolites. These metabolites have been observed to be more mutagenic than the parent compound in certain assays, indicating a potential for increased risk upon metabolic activation (Fu et al., 1982).
properties
IUPAC Name |
1,2,3,4,6,7,8,9,10,11,12-undecadeuterio-5-nitrobenzo[a]pyrene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11NO2/c22-21(23)18-11-14-6-3-5-12-8-9-16-15-7-2-1-4-13(15)10-17(18)20(16)19(12)14/h1-11H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKCWZYOGNPJKLV-LFFOKYCESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C3=C4C(=CC2=C1)C(=CC5=CC=CC(=C54)C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C2C3=C4C(=C(C2=C1[2H])[2H])C(=C(C5=C(C(=C(C(=C54)C(=C3[2H])[2H])[2H])[2H])[2H])[2H])[N+](=O)[O-])[2H])[2H] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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